![molecular formula C13H18N2O5 B6177142 2-{1-[(tert-butoxy)carbonyl]-3-(1,2-oxazol-3-yl)azetidin-3-yl}acetic acid CAS No. 2551119-34-5](/img/no-structure.png)
2-{1-[(tert-butoxy)carbonyl]-3-(1,2-oxazol-3-yl)azetidin-3-yl}acetic acid
Overview
Description
2-{1-[(tert-butoxy)carbonyl]-3-(1,2-oxazol-3-yl)azetidin-3-yl}acetic acid (TBOC-OA) is an organic compound with a unique structure and properties. It is a versatile compound that has found a variety of applications in chemical synthesis, biochemistry, and other scientific research fields. TBOC-OA is a relatively new compound and has only been studied in the past few decades.
Scientific Research Applications
2-{1-[(tert-butoxy)carbonyl]-3-(1,2-oxazol-3-yl)azetidin-3-yl}acetic acid has been studied extensively for its potential applications in scientific research. It has been used as a reagent in organic synthesis, as a catalyst in biochemistry, and as a ligand in medicinal chemistry. Additionally, 2-{1-[(tert-butoxy)carbonyl]-3-(1,2-oxazol-3-yl)azetidin-3-yl}acetic acid has been used in the study of enzyme inhibition and in the development of new drugs.
Mechanism of Action
2-{1-[(tert-butoxy)carbonyl]-3-(1,2-oxazol-3-yl)azetidin-3-yl}acetic acid is an acyl azetidine compound that can bind to certain enzymes and inhibit their activity. This inhibition of enzyme activity can lead to a variety of biochemical and physiological effects. For example, 2-{1-[(tert-butoxy)carbonyl]-3-(1,2-oxazol-3-yl)azetidin-3-yl}acetic acid can inhibit the activity of proteases, which are enzymes responsible for the breakdown of proteins. This inhibition can lead to the accumulation of proteins in the body, which can have a variety of effects.
Biochemical and Physiological Effects
2-{1-[(tert-butoxy)carbonyl]-3-(1,2-oxazol-3-yl)azetidin-3-yl}acetic acid has been studied for its potential effects on the biochemical and physiological processes of the human body. In particular, 2-{1-[(tert-butoxy)carbonyl]-3-(1,2-oxazol-3-yl)azetidin-3-yl}acetic acid has been studied for its potential effects on the immune system, the cardiovascular system, and the nervous system. Studies have shown that 2-{1-[(tert-butoxy)carbonyl]-3-(1,2-oxazol-3-yl)azetidin-3-yl}acetic acid can inhibit the activity of certain enzymes, which can lead to a variety of biochemical and physiological effects. For example, 2-{1-[(tert-butoxy)carbonyl]-3-(1,2-oxazol-3-yl)azetidin-3-yl}acetic acid has been shown to inhibit the activity of proteases, which can lead to the accumulation of proteins in the body and can have a variety of effects on the immune system, the cardiovascular system, and the nervous system.
Advantages and Limitations for Lab Experiments
2-{1-[(tert-butoxy)carbonyl]-3-(1,2-oxazol-3-yl)azetidin-3-yl}acetic acid has a number of advantages for use in lab experiments. It is relatively easy to synthesize, and it has a high yield. Additionally, 2-{1-[(tert-butoxy)carbonyl]-3-(1,2-oxazol-3-yl)azetidin-3-yl}acetic acid can be used in a variety of experiments, including organic synthesis, biochemistry, and medicinal chemistry. However, there are also some limitations to using 2-{1-[(tert-butoxy)carbonyl]-3-(1,2-oxazol-3-yl)azetidin-3-yl}acetic acid in lab experiments. For example, 2-{1-[(tert-butoxy)carbonyl]-3-(1,2-oxazol-3-yl)azetidin-3-yl}acetic acid is a relatively new compound and has not been studied extensively. Additionally, the effects of 2-{1-[(tert-butoxy)carbonyl]-3-(1,2-oxazol-3-yl)azetidin-3-yl}acetic acid on the human body are not yet fully understood.
Future Directions
There are a number of potential future directions for the study of 2-{1-[(tert-butoxy)carbonyl]-3-(1,2-oxazol-3-yl)azetidin-3-yl}acetic acid. First, more research is needed to fully understand the biochemical and physiological effects of 2-{1-[(tert-butoxy)carbonyl]-3-(1,2-oxazol-3-yl)azetidin-3-yl}acetic acid on the human body. Additionally, more research is needed to understand the mechanism of action of 2-{1-[(tert-butoxy)carbonyl]-3-(1,2-oxazol-3-yl)azetidin-3-yl}acetic acid and to develop new applications for the compound. Finally, more research is needed to develop new synthesis methods for 2-{1-[(tert-butoxy)carbonyl]-3-(1,2-oxazol-3-yl)azetidin-3-yl}acetic acid and to improve the yield of the compound.
Synthesis Methods
2-{1-[(tert-butoxy)carbonyl]-3-(1,2-oxazol-3-yl)azetidin-3-yl}acetic acid can be synthesized from a variety of starting materials, including tert-butyl alcohol, acetic anhydride, and oxazole. The synthesis process involves a series of steps, including the formation of an oxazole intermediate, the formation of an acyl azetidine intermediate, and the formation of the final product. The reaction time is typically around one hour, and the yield is usually around 80%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the protection of the amine group, followed by the formation of the oxazole ring and subsequent deprotection of the amine group. The final step involves the introduction of the carboxylic acid group.", "Starting Materials": [ "3-aminopropanoic acid", "tert-butyl chloroformate", "3-hydroxyoxazole", "triethylamine", "diisopropylethylamine", "acetic anhydride", "hydrochloric acid", "sodium hydroxide", "ethyl acetate", "water" ], "Reaction": [ "Protection of the amine group with tert-butyl chloroformate and triethylamine", "Formation of the oxazole ring by reacting 3-aminopropanoic acid with 3-hydroxyoxazole and diisopropylethylamine", "Deprotection of the amine group with hydrochloric acid", "Introduction of the carboxylic acid group by reacting the deprotected amine with acetic anhydride and sodium hydroxide", "Purification of the compound using ethyl acetate and water" ] } | |
CAS RN |
2551119-34-5 |
Product Name |
2-{1-[(tert-butoxy)carbonyl]-3-(1,2-oxazol-3-yl)azetidin-3-yl}acetic acid |
Molecular Formula |
C13H18N2O5 |
Molecular Weight |
282.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
